N-(2-pyrimidinyl)-4-(trifluoromethyl)benzenecarboxamide
Description
N-(2-pyrimidinyl)-4-(trifluoromethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C12H8F3N3O and its molecular weight is 267.211. The purity is usually 95%.
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Scientific Research Applications
Coordination Chemistry and Structural Studies
One area of research involves the synthesis and structural analysis of compounds bearing benzene-1,4-dicarboxamide groups and their metal complexes. For example, studies on ligands like N,N'-bis(2-pyrimidinyl)-1,4-benzenedicarboxamide (L4) have shown variations in cis- and trans-conformations in the solid state, verified by X-ray crystallography. Such ligands have demonstrated the ability to form complex structures with divalent metals, leading to the creation of new materials with potentially unique properties (許嘉儒, 2011).
Pharmacological Modifications
Research has explored the structural modifications of N-(2-pyrimidinyl)-4-(trifluoromethyl)benzenecarboxamide derivatives to enhance their biological activity. For instance, modifications of the pyrimidine portion have been investigated for their effects on inhibiting NF-kappaB and AP-1 transcription factors, aiming to improve oral bioavailability and pharmacological efficacy. Specific alterations in the molecular structure have been associated with changes in activity, highlighting the importance of the carboxamide group and the positions of substituents on the pyrimidine ring for maintaining biological activity (M. Palanki et al., 2000).
Material Science Applications
In material science, the focus has been on synthesizing polyimides with side chains containing trifluoromethyl groups, including derivatives of this compound. These polyimides have shown good solubility in strong organic solvents and high thermal stability, making them suitable for applications requiring durable materials with specific optical and electrical properties. The introduction of trifluoromethyl groups in the side chain has been key to achieving these desirable characteristics (J. Liu et al., 2002).
Properties
IUPAC Name |
N-pyrimidin-2-yl-4-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3N3O/c13-12(14,15)9-4-2-8(3-5-9)10(19)18-11-16-6-1-7-17-11/h1-7H,(H,16,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOFHVEGIJNVLMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)NC(=O)C2=CC=C(C=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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